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Compound of Interest

Compound Name: Acetic acid, (hydroxyimino)-, (Z)-

Cat. No.: B12441912 Get Quote

An In-depth Technical Guide to (Z)-
hydroxyimino-acetic acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
(Z)-hydroxyimino-acetic acid, also known as glyoxylic acid oxime, is a small organic molecule

with significant potential in coordination chemistry and as a building block in organic synthesis.

This technical guide provides a comprehensive overview of its chemical identity,

physicochemical properties, synthesis protocols, and spectral characterization. While direct

involvement in specific signaling pathways is not yet elucidated, its structural relationship to

biologically relevant molecules and the broader activities of oxime-containing compounds

suggest areas for future investigation. This document aims to serve as a foundational resource

for researchers and professionals in chemistry and drug development.

Chemical Identity and Molecular Structure
(Z)-hydroxyimino-acetic acid is the Z-isomer of 2-(hydroxyimino)acetic acid. The Z-

configuration refers to the arrangement of the hydroxyl (-OH) and carboxyl (-COOH) groups on

the same side of the C=N double bond. This configuration is confirmed by X-ray

crystallography and NMR spectroscopy.[1]

Molecular Formula: C₂H₃NO₃
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CAS Numbers:

62812-66-2 (for the (Z)-isomer)

3545-80-0 (for the unspecified isomer)

Molecular Weight: 89.05 g/mol [1][2]

Physicochemical Properties
A summary of the key physicochemical properties of (Z)-hydroxyimino-acetic acid is presented

in Table 1. The compound is a solid at room temperature and exhibits moderate thermal

stability, decomposing at temperatures above 160°C.[1] It is soluble in polar solvents.[1]

Property Value Reference

Melting Point 162–164°C (decomposes) [1]

pKa ≈ 2.3 [1]

Dipole Moment 4.2 D (calculated) [1]

Solubility Soluble in polar solvents [1]

Table 1: Physicochemical Properties of (Z)-hydroxyimino-acetic acid

Experimental Protocols
Synthesis of (Z)-hydroxyimino-acetic acid
Several methods for the synthesis of (Z)-hydroxyimino-acetic acid have been reported. A

common laboratory-scale synthesis involves the reaction of glyoxylic acid with hydroxylamine

hydrochloride. An alternative industrial method utilizes the reaction of chloral hydrate with

hydroxylamine hydrochloride.

Protocol 1: From Glyoxylic Acid and Hydroxylamine Hydrochloride

This method is a standard procedure for the formation of oximes from α-keto acids.

Reactants: Glyoxylic acid, Hydroxylamine hydrochloride, Base (e.g., sodium bicarbonate).
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Solvent: Water or a mixed aqueous-organic solvent system.

Procedure:

Dissolve glyoxylic acid in water.

Separately, prepare a solution of hydroxylamine hydrochloride and a mild base (e.g.,

sodium bicarbonate) in water and cool the solution.

Slowly add the cooled hydroxylamine solution to the glyoxylic acid solution with stirring.

The reaction mixture is typically stirred for a period of time at room temperature or slightly

elevated temperatures.

The product can be isolated by acidification of the reaction mixture, leading to precipitation

of the (Z)-hydroxyimino-acetic acid, which is then collected by filtration, washed, and dried.

Protocol 2: From Chloral Hydrate and Hydroxylamine Hydrochloride

This method provides a high-yield route to 2-(hydroxyimino)acetic acid.

Reactants: Chloral hydrate, Hydroxylamine hydrochloride.

Solvent: Water.

Procedure:

Charge a reaction vessel with water, hydroxylamine hydrochloride, and chloral hydrate.

Heat the mixture to around 50°C and stir for approximately 10 hours.

Concentrate the reaction mixture under reduced pressure.

Dry the resulting solid to obtain the product.

Below is a generalized workflow for the synthesis of (Z)-hydroxyimino-acetic acid.
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Synthesis Workflow of (Z)-hydroxyimino-acetic acid
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A generalized workflow for the synthesis of (Z)-hydroxyimino-acetic acid.

Spectroscopic and Crystallographic Data
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While detailed spectroscopic and crystallographic data for (Z)-hydroxyimino-acetic acid are not

readily available in the public domain, the Z-configuration has been confirmed by these

methods.[1] For researchers aiming to characterize this compound, the following are the

expected spectral features.

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: A single proton signal for the methine proton is expected. The chemical shifts for

the hydroxyl and carboxylic acid protons will be concentration and solvent-dependent, and

these protons may exchange with deuterium in deuterated solvents.

¹³C NMR: Two carbon signals are expected: one for the carboxylic carbon and one for the

carbon of the C=N bond. The chemical shifts will be influenced by the electronegativity of the

neighboring oxygen and nitrogen atoms.

4.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum is expected to show characteristic absorption bands for the various

functional groups present in the molecule.

Functional Group Expected Wavenumber (cm⁻¹)

O-H (Carboxylic acid) 3300 - 2500 (broad)

C=O (Carboxylic acid) ~1700

C=N (Oxime) ~1650

N-O (Oxime) ~950

Table 2: Expected FT-IR Absorption Bands for (Z)-hydroxyimino-acetic acid

4.3. Mass Spectrometry

The mass spectrum would show the molecular ion peak corresponding to the molecular weight

of the compound (89.05 g/mol ). Fragmentation patterns would likely involve the loss of small

molecules such as H₂O, CO, and CO₂.
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4.4. X-ray Crystallography

Single-crystal X-ray diffraction studies have confirmed the Z-configuration of the molecule.[1]

These studies would provide precise information on bond lengths, bond angles, and the overall

three-dimensional structure of the molecule in the solid state.

Coordination Chemistry
(Z)-hydroxyimino-acetic acid acts as a bidentate ligand, coordinating to metal ions through the

oxime oxygen and one of the carboxylic oxygen atoms.[1] This has implications for its use in

the development of novel metal-organic frameworks (MOFs) and coordination polymers.

The stability constants (log β) for the formation of complexes with some transition metal ions

have been reported and are summarized in Table 3.

Metal Ion
Complex
Stoichiometry
(M:L)

log β (25°C, I = 0.1
M KCl)

Reference

Cu²⁺ 1:1 8.2 ± 0.1 [1]

Ni²⁺ 1:2 15.6 ± 0.2 [1]

Co²⁺ 1:1 6.8 ± 0.1 [1]

Table 3: Stability Constants of Metal Complexes with (Z)-hydroxyimino-acetic acid

The coordination behavior can be visualized as a logical relationship.
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Coordination of (Z)-hydroxyimino-acetic acid
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Coordination of (Z)-hydroxyimino-acetic acid with a metal ion.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in the scientific literature detailing the direct

involvement of (Z)-hydroxyimino-acetic acid in biological signaling pathways. However, the

broader class of oxime-containing compounds has been shown to exhibit a range of biological

activities, including roles as acetylcholinesterase reactivators and kinase inhibitors.[3]

The structural similarity of (Z)-hydroxyimino-acetic acid to glyoxylic acid, an intermediate in the

glyoxylate cycle in plants, fungi, and bacteria, suggests a potential for interaction with

metabolic pathways. In humans, glyoxylate is involved in the metabolism of amino acids and is

implicated in conditions such as hyperoxaluria.[4][5] Recent studies have also shown that

glyoxylic acid can promote myogenesis in cell cultures.

Given the biological relevance of both the oxime functional group and the glyoxylic acid

backbone, further research into the biological activity of (Z)-hydroxyimino-acetic acid is

warranted.

Applications and Future Directions
The ability of (Z)-hydroxyimino-acetic acid to form stable complexes with metal ions makes it a

candidate for applications in materials science, such as the development of porous materials

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12441912?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC8224626/
https://en.wikipedia.org/wiki/Glyoxylic_acid
https://www.hmdb.ca/metabolites/HMDB0000119
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12441912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for gas storage.[1] Its bifunctional nature also makes it a useful building block in the synthesis

of more complex organic molecules, including pharmaceuticals.

For drug development professionals, the oxime moiety is a recognized pharmacophore.[3] The

simple and well-defined structure of (Z)-hydroxyimino-acetic acid makes it an attractive scaffold

for chemical modification to explore potential therapeutic activities.

Future research should focus on:

Detailed spectroscopic and crystallographic characterization of the compound.

Exploration of its coordination chemistry with a wider range of metal ions.

In-depth investigation of its biological activity, including screening for enzymatic inhibition and

effects on cellular signaling pathways.

Utilization as a precursor in the synthesis of novel bioactive compounds.

Conclusion
(Z)-hydroxyimino-acetic acid is a molecule with well-defined chemical and physical properties

and accessible synthetic routes. Its primary area of application to date has been in coordination

chemistry. While its biological role remains largely unexplored, its structural features suggest

that it may be a valuable tool for chemical biologists and medicinal chemists. This technical

guide provides the foundational knowledge necessary to stimulate and support further research

into this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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